4-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 4-chloro-N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C22H17ClN2O3/c1-13-3-9-20-18(11-13)25(2)22(27)17-12-16(8-10-19(17)28-20)24-21(26)14-4-6-15(23)7-5-14/h3-12H,1-2H3,(H,24,26)
• InChI Key: JNDGELHREZVLGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl)C(=O)N2C
• Molecular Formula: C22H17ClN2O3
• Molecular Weight: 392.8 g/mol

Description

4-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a useful research compound. Its molecular formula is C22H17ClN2O3 and its molecular weight is 392.84. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Properties Researchers have explored the potential of this compound as an anticancer agent. Its unique chemical structure and interactions with cellular pathways make it a promising candidate for inhibiting tumor growth. Studies have investigated its effects on specific cancer cell lines, such as breast, lung, and colon cancer cells .

Neuropharmacology and Mood Disorders

• The compound’s oxazepine ring system suggests possible interactions with neurotransmitter receptors. Investigations into its effects on serotonin, dopamine, and glutamate receptors have revealed its potential in modulating mood disorders, anxiety, and depression .

Anti-inflammatory Activity

• Inflammation plays a crucial role in various diseases. Researchers have studied the anti-inflammatory properties of this compound, particularly its impact on cytokine production and immune response. It may serve as a lead compound for developing novel anti-inflammatory drugs .

Antibacterial and Antifungal Effects

• Preliminary studies indicate that 4-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide exhibits antibacterial and antifungal activities. Investigations have focused on its mechanism of action against specific pathogens .

GABA Receptor Modulation

• The compound’s benzamide moiety suggests interactions with gamma-aminobutyric acid (GABA) receptors. Researchers have explored its potential as a GABA receptor modulator, which could have implications for anxiety disorders and epilepsy .
• Pharmacokinetics and Drug Delivery Understanding the compound’s pharmacokinetic properties is essential for drug development. Researchers have investigated its solubility, stability, and bioavailability. Additionally, its use as a prodrug or in targeted drug delivery systems has been explored .